N-(2,5-dimethylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C23H21N3O2S/c1-14-5-8-17(9-6-14)18-12-29-22-21(18)24-13-26(23(22)28)11-20(27)25-19-10-15(2)4-7-16(19)3/h4-10,12-13H,11H2,1-3H3,(H,25,27)
• InChI Key: ZPCHZYXBYRXRJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown the synthesis of heterocyclic derivatives through various chemical reactions, focusing on the formation of novel compounds with potential therapeutic uses. For instance, the study on the formation and X-ray structure determination of dimethylamino derivatives highlights the significance of structural analysis in understanding the properties of these compounds (Banfield, Fallon, & Gatehouse, 1987). Such methodologies are crucial for the development of compounds with specific biological activities.

Antimicrobial and Biological Activities

Several studies have focused on the antimicrobial and biological activities of novel heterocyclic compounds. For example, the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings using starting materials like 2-chloro-6-ethoxy-4-acetylpyridine demonstrate the potential of these compounds as antimicrobial agents (Hossan et al., 2012). These findings are relevant for developing new drugs and treatments.

Radioimaging and Diagnostic Applications

The radiosynthesis of specific radioligands for imaging purposes, such as [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, represents an application in diagnostic imaging (Dollé et al., 2008). This research highlights the compound's potential use in medical diagnostics and the importance of heterocyclic compounds in developing imaging agents.

Analgesic Properties

Investigations into the analgesic properties of capsaicinoids, such as the study on KR-25003, indicate the broader applications of heterocyclic compounds in pain management (Park et al., 1995). These studies suggest potential therapeutic uses for compounds with specific heterocyclic structures.